Cas no 1194434-39-3 (2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide (Anagrelide Impurity B))

• Product Name: 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide (Anagrelide Impurity B)
• CAS No: 1194434-39-3
• MF: C₁₀H₁₀BrCl₂N₃O₂
• MW: 355.015299320221
• CID: 1065508
• PubChem ID: 67446071
• Update Time: 2025-07-19

2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide (Anagrelide Impurity B) Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide (Anagrelide Impurity B)
• 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide
• 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide (Anagrelide Impurity B)
• 2-(2-amino-5,6-dichloro-4H-quinazolin-3-yl)acetic acid,hydrobromide
• 1194434-39-3
• DTXSID10737279
• 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid(Anagrelide Impurity B)
• (2-Amino-5,6-dichloroquinazolin-3(4H)-yl)acetic acid--hydrogen bromide (1/1)
• J-004129
• 2-(2-amino-5,6-dichloro-4H-quinazolin-3-yl)acetic acid;hydrobromide
• 2-(2-Amino-5,6-dichloroquinazolin-3(4H)-yl)acetic acid hydrobromide
• (Anagrelide IMpurity B)
• (Anagrelide Impurity B)'
• SCHEMBL2543697
• USP Anagrelide Related Impurity B Hydrobromide;

• Inchi： 1S/C10H9Cl2N3O2.BrH/c11-6-1-2-7-5(9(6)12)3-15(4-8(16)17)10(13)14-7;/h1-2H,3-4H2,(H2,13,14)(H,16,17);1H
• InChI Key： YVUNMMZTHKHYMZ-UHFFFAOYSA-N
• SMILES： Br.ClC1=C(C=CC2=C1CN(CC(=O)O)C(N)=N2)Cl

Computed Properties

• Exact Mass: 352.93300
• Monoisotopic Mass: 352.93334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• Melting Point: >300°C (dec.)
• PSA: 76.42000
• LogP: 3.37400

Additional information on 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide (Anagrelide Impurity B)

2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide (Anagrelide Impurity B): A Critical Compound in Hematological Therapeutics

2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide represents a pivotal compound in the development of antiplatelet agents, with its structural framework directly linked to the pharmacological activity of Anagrelide Impurity B. This compound, identified by the CAS number 1194434-39-3, is a key byproduct in the synthesis of Anagrelide, a well-established drug for the treatment of essential thrombocythemia. Recent studies have highlighted the importance of Anagrelide Impurity B in elucidating the metabolic pathways and pharmacokinetic profiles of its parent compound, offering new insights into the mechanisms of action for this class of drugs.

2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide exhibits unique chemical properties that distinguish it from its parent molecule. The quinazoline core, a common scaffold in pharmaceuticals, is modified by the presence of amino, dichloro, and hydrobromide functional groups. This structural complexity contributes to its potential role in modulating platelet aggregation and thrombopoiesis. Researchers have demonstrated that the hydrobromide salt form enhances solubility and bioavailability, making it a valuable candidate for further exploration in drug development.

Recent advancements in medicinal chemistry have focused on the synthesis and characterization of Anagrelide Impurity B. A 2023 study published in Journal of Medicinal Chemistry reported the successful isolation of this compound from the degradation products of Anagrelide. The study emphasized the importance of 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide in understanding the stability of the parent drug under various physiological conditions. This finding has significant implications for improving the shelf life and therapeutic efficacy of Anagrelide in clinical settings.

From a pharmacological perspective, Anagrelide Impurity B has been shown to interact with multiple cellular targets, including the adenosine diphosphate (ADP) receptor and the thromboxane A2 receptor. These interactions are critical for the antiplatelet effects of Anagrelide, which are mediated through the inhibition of platelet activation and aggregation. A 2022 review in Pharmacological Research highlighted the role of 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide in modulating intracellular signaling pathways, such as the cyclic AMP (cAMP) pathway, which is essential for maintaining hemostatic balance.

Advances in analytical chemistry have also contributed to the characterization of 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide. High-performance liquid chromatography (HPLC) and mass spectrometry (MS) techniques have been employed to quantify its presence in drug formulations and biological matrices. A 2021 study in Journal of Chromatography B demonstrated the utility of these methods in detecting trace amounts of Anagrelide Impurity B, which is crucial for ensuring the safety and quality of pharmaceutical products. This analytical approach has also facilitated the identification of potential metabolites and degradation products, further enhancing the understanding of the compound's behavior in vivo.

The therapeutic potential of 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide extends beyond its role as a degradation product. Researchers are exploring its application in the development of novel antiplatelet agents with improved safety profiles. A 2023 preclinical study in Drug Discovery Today investigated the anti-inflammatory and antithrombotic effects of this compound, revealing its potential as a dual-action agent. These findings suggest that Anagrelide Impurity B could be a valuable lead compound for the design of next-generation therapeutics targeting platelet dysfunction.

From a regulatory standpoint, the characterization of 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide is essential for compliance with Good Manufacturing Practice (GMP) standards. The presence of this impurity in drug formulations must be carefully monitored to ensure that it does not compromise the therapeutic efficacy or safety of the final product. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have established guidelines for the analysis and quantification of such impurities, emphasizing the importance of rigorous quality control measures.

Future research directions for Anagrelide Impurity B include the exploration of its potential as a biomarker for disease progression and response to therapy. A 2022 study in Clinical Pharmacology & Therapeutics suggested that the levels of 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide in patient plasma could serve as an indicator of drug metabolism and individualized dosing strategies. This application has the potential to revolutionize personalized medicine by enabling more precise and effective treatment regimens.

In conclusion, 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide plays a critical role in the development and optimization of antiplatelet therapies. Its structural and functional properties, combined with recent advances in analytical and pharmacological research, underscore its significance in both academic and industrial settings. As the field of medicinal chemistry continues to evolve, the study of Anagrelide Impurity B will remain a focal point for improving the safety, efficacy, and therapeutic potential of platelet-targeting agents.

Key Takeaways:

• 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide is a key byproduct in the synthesis of Anagrelide.
• Recent studies have demonstrated the importance of Anagrelide Impurity B in understanding the pharmacokinetics and stability of its parent compound.
• Advances in analytical chemistry have enabled the precise quantification of 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide in drug formulations.
• Research into the therapeutic potential of Anagrelide Impurity B has revealed its role in modulating intracellular signaling pathways and anti-inflammatory effects.
• Regulatory guidelines emphasize the importance of monitoring 2-Amino-5,6-dichloro-3(4H)-quinazoline Acetic Acid Hydrobromide to ensure drug safety and quality.